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Compound of Interest

Compound Name:
Riboflavin-5-Phosphate-

13C4,15N2-1

Cat. No.: B12419988 Get Quote

Essential Safety and Handling Guide for
Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂-1. Adherence to

these procedures is essential for ensuring laboratory safety and maintaining product integrity.

Personal Protective Equipment (PPE)
When handling Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂-1, a substance that is a stable isotope-

labeled form of Riboflavin-5-Phosphate, standard laboratory precautions for handling non-

hazardous chemicals should be followed. The minimum required PPE includes:

Lab Coat: A full-length laboratory coat must be worn to protect against potential splashes.[1]

Ensure the coat is kept buttoned.[1]

Gloves: Disposable nitrile or latex gloves are required to prevent skin contact.[2][3] Gloves

should be inspected before use and changed frequently, especially if they become

contaminated.[1]

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to

protect the eyes from dust particles or splashes.[2][4][5]
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For tasks with a higher risk of generating dust or aerosols, additional PPE may be necessary,

such as a face shield and respiratory protection.

Operational Plan: Step-by-Step Handling Procedure
Preparation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[4][6] Ensure the work area is clean and uncluttered.

Handling:

Avoid generating dust when handling the solid material.[4][6]

Use dry, clean tools and procedures for weighing and transferring the substance.[4]

Do not eat, drink, or smoke in the handling area.[4]

Keep the container tightly sealed when not in use to protect it from environmental

extremes.[4]

Spill Cleanup:

In case of a spill, immediately clean the area.[4]

For solid spills, sweep or vacuum up the material, avoiding dust generation, and place it in

a labeled, sealable container for disposal.[4][6]

Do not use air hoses for cleaning.[4]

Personal Hygiene: Always wash hands thoroughly with soap and water after handling the

compound.[4] Work clothes should be laundered separately.[4]

Disposal Plan
Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂-1 is not classified as a hazardous substance.[7] However, all

chemical waste should be disposed of responsibly.

Unused Product: Dispose of surplus and non-recyclable solutions by offering them to a

licensed disposal company.[2]
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Empty Containers: Empty containers should be disposed of in accordance with local

regulations.[6] Do not reuse empty containers.[6]

Contaminated Materials: Any materials, such as gloves or paper towels, that come into

contact with the chemical should be placed in a sealed bag and disposed of as chemical

waste.

Quantitative Data Summary
Property Value

Molecular Formula C₁₁¹³C₄H₁₆N₂¹⁵N₂O₆P

CAS Number 1453471-52-7

Appearance Yellow to yellow-orange solid/powder

Storage Temperature

Recommended 2 - 8 °C, protect from light.[2]

Some sources recommend freezer storage

(-20°C).[8]

Stability
Stable under recommended storage conditions.

[7][9]
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Caption: Workflow for safe handling and disposal of Riboflavin-5-Phosphate-¹³C₄,¹⁵N₂-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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